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Compound of Interest

Compound Name: Ac-LEHD-CHO

Cat. No.: B1631200

Essential Safety and Handling Guide for Ac-
LEHD-CHO

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling specialized chemical compounds like Ac-LEHD-CHO, a
known caspase-9 inhibitor. This guide provides essential, immediate safety and logistical
information, including operational and disposal plans, to foster a secure research environment.
While a specific Safety Data Sheet (SDS) for Ac-LEHD-CHO is not readily available in the
public domain, safety protocols can be established based on data from closely related
compounds and general best practices for handling peptide aldehydes.

Hazard and Safety Summary

Ac-LEHD-CHO and similar peptide aldehydes are research-grade chemicals that require
careful handling to minimize health risks. Based on the safety data for analogous compounds
such as Ac-LEHD-pNA and Ac-LEHD-CMK, the primary hazards are oral toxicity and high
toxicity to aquatic life.

Key Hazard Information (Based on Related Compounds)
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Hazard Statement

Classification

Precautionary Measures

Harmful if swallowed

Acute Toxicity, Oral (Category
4)

Do not eat, drink, or smoke
when using this product. Wash
hands thoroughly after
handling. If swallowed, call a

poison center or doctor.[1]

Very toxic to aquatic life with

long lasting effects

Acute Aquatic Toxicity
(Category 1), Chronic Aquatic
Toxicity (Category 1)

Avoid release to the

environment. Collect spillage.

[1]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is the first line of defense against

accidental exposure. The following table outlines the recommended PPE for handling Ac-

LEHD-CHO.

led | : :

Body Part

Equipment

Specification and Purpose

Eyes

Safety Goggles or Glasses

Should be worn at all times to
protect against splashes or

airborne particles.

Hands

Chemical-resistant gloves

Nitrile or latex gloves are
generally suitable. Ensure they
are regularly inspected for

tears or holes.

Body

Laboratory Coat

A standard lab coat should be
worn to protect skin and

clothing from contamination.

Respiratory

Respirator or Fume Hood

Use a suitable respirator or
handle the compound within a
fume hood to avoid inhalation

of any dust or aerosols.
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Operational and Handling Protocol

Adherence to a strict operational protocol is crucial for minimizing risks and ensuring the
integrity of the research.

Step-by-Step Handling Procedure

o Preparation: Before handling, ensure the work area is clean and uncluttered. Have all
necessary equipment, including PPE and waste disposal containers, readily available.

e Weighing and Reconstitution: When weighing the lyophilized powder, do so in a well-
ventilated area or a fume hood to avoid inhaling airborne particles. When reconstituting, add
the solvent slowly and carefully to prevent splashing.

e Use in Experiments: When using Ac-LEHD-CHO in experiments, handle all solutions with
care. Avoid direct contact with skin and eyes.

o Post-Handling: After handling, thoroughly wash hands and any potentially contaminated
surfaces.

Storage and Disposal Plan

Proper storage and disposal are critical for maintaining the chemical's stability and protecting
the environment.

Storage Conditions

For optimal stability, Ac-LEHD-CHO should be stored in a cool, dry, and dark place. Lyophilized
powder is best stored at -20°C for long-term stability. Once reconstituted, the solution should be
used promptly or stored at 2-8°C for short periods. For longer storage of solutions, it is
advisable to aliquot and freeze at -20°C or below to avoid repeated freeze-thaw cycles.[2][3][4]

[5]

Disposal Plan

All waste containing Ac-LEHD-CHO, including empty vials, used pipette tips, and contaminated
gloves, should be considered chemical waste.
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e Solid Waste: Place in a designated, sealed container for chemical waste.
e Liquid Waste: Collect in a labeled, sealed container for liquid chemical waste.

» Disposal: All waste must be disposed of through an approved waste disposal plant, following
all local and institutional regulations.[1]

Experimental Workflow Visualization

To provide a clear, step-by-step visual guide for the safe handling of Ac-LEHD-CHO, the
following diagram outlines the complete workflow from preparation to disposal.
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Safe Handling Workflow for Ac-LEHD-CHO
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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